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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the N-benzoylation of primary and secondary

amines utilizing tert-butyl peroxybenzoate (TBPB). This method offers a significant

advantage by proceeding under catalyst- and solvent-free conditions, presenting a greener and

more efficient alternative to traditional benzoylation techniques.

The reaction is highly chemoselective, favoring the benzoylation of aliphatic amines over

aromatic amines and hydroxyl groups.[1][2] This protocol is distinguished by its operational

simplicity, mild reaction conditions, and excellent product yields.[2]

General Reaction Scheme
The fundamental transformation involves the reaction of an amine with tert-butyl
peroxybenzoate to yield the corresponding N-benzoylated amide, with tert-butanol and other

byproducts formed from the peroxide.
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Caption: General reaction for the N-benzoylation of an amine.

Experimental Data
The following table summarizes the results obtained for the N-benzoylation of various amines

using tert-butyl peroxybenzoate under catalyst- and solvent-free conditions. The reactions

were generally carried out at room temperature, demonstrating the mildness of this protocol.[2]
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Entry
Amine
Substrate

Product
Reaction Time
(h)

Yield (%)

1 Benzylamine

N-

Benzylbenzamid

e

2.5 97

2 n-Butylamine
N-

Butylbenzamide
3.0 95

3 Cyclohexylamine

N-

Cyclohexylbenza

mide

2.0 96

4 Piperidine

1-

Benzoylpiperidin

e

1.5 97

5 Morpholine

4-

Benzoylmorpholi

ne

1.5 96

6 Pyrrolidine

1-

Benzoylpyrrolidin

e

1.0 97

7 Diethylamine

N,N-

Diethylbenzamid

e

3.5 92

8 Aniline

N-

Phenylbenzamid

e

24 No Reaction

9 Phenol Phenyl benzoate 24 No Reaction

10 1-Hexanol Hexyl benzoate 24 No Reaction

Data sourced from Yadav, D. K. T., & Bhanage, B. M. (2015). tert-Butyl Peroxybenzoate
Mediated Selective and Mild N-Benzoylation of Ammonia/Amines under Catalyst- and Solvent-

Free Conditions. Synlett, 26(13), 1862–1866.[2]
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Experimental Protocol
This section details the step-by-step procedure for the N-benzoylation of an amine using tert-
butyl peroxybenzoate.

Materials:

Amine (e.g., Benzylamine)

tert-Butyl peroxybenzoate (TBPB)

Round-bottom flask

Magnetic stirrer and stir bar

Standard laboratory glassware for work-up

Ethyl acetate

Saturated sodium bicarbonate solution

Brine solution

Anhydrous sodium sulfate

Rotary evaporator

Silica gel for column chromatography (if necessary)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, combine the amine (1.0 mmol) and tert-
butyl peroxybenzoate (1.2 mmol).

Reaction Execution: Stir the mixture at room temperature. The reaction is performed under

neat (solvent-free) conditions.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the

starting amine is consumed.
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Work-up:

Upon completion, dilute the reaction mixture with ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent.

Purification:

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the

crude product.

If necessary, purify the crude product by silica gel column chromatography to yield the

pure N-benzoylated amide.

Workflow Diagram
The following diagram illustrates the experimental workflow for the N-benzoylation procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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